Cas no 1220032-07-4 (4-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride)

• Product Name: 4-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride
• CAS No: 1220032-07-4
• MF: C₁₅H₂₃Cl₂NO
• MW: 304.255222558975
• CID: 4688200
• Update Time: 2025-06-13

4-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-CHLORO-3,5-DIMETHYLPHENOXY)ETHYL]-PIPERIDINE HYDROCHLORIDE
• 4-(2-(4-Chloro-3,5-dimethylphenoxy)ethyl)piperidine hydrochloride
• 4-[2-(4-chloro-3,5-dimethylphenoxy)ethyl]piperidine hydrochloride
• 4-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride

• Inchi： 1S/C15H22ClNO.ClH/c1-11-9-14(10-12(2)15(11)16)18-8-5-13-3-6-17-7-4-13;/h9-10,13,17H,3-8H2,1-2H3;1H
• InChI Key： DLWPDDUTXCVSLK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OCCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 231
• Topological Polar Surface Area: 21.3

Additional information on 4-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride

Comprehensive Overview of 4-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride (CAS No. 1220032-07-4)

The compound 4-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride (CAS No. 1220032-07-4) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core and a chloro-dimethylphenoxy side chain, makes it a subject of interest for scientists exploring novel therapeutic agents. The hydrochloride salt form enhances its solubility, which is crucial for bioavailability in drug development.

In recent years, the demand for specialized piperidine derivatives has surged due to their role in targeting neurological and metabolic pathways. Researchers are particularly intrigued by how 4-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine interacts with specific receptors, which could pave the way for treatments addressing conditions like chronic pain or inflammation. This aligns with the growing public interest in non-opioid pain management solutions, a hot topic in medical forums and search queries.

The synthesis of CAS No. 1220032-07-4 involves multi-step organic reactions, including etherification and salt formation, to achieve high purity. Analytical techniques such as HPLC and NMR are employed to verify its structural integrity, ensuring compliance with stringent regulatory standards. This meticulous process caters to the pharmaceutical industry's need for high-quality intermediates, a frequently searched term among chemists and procurement specialists.

From an industrial perspective, 4-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride is often discussed in the context of green chemistry and sustainable manufacturing. Companies are increasingly optimizing synthetic routes to reduce waste and energy consumption, responding to global calls for eco-friendly pharmaceuticals. This trend is reflected in search engine data, where terms like sustainable drug synthesis and green intermediates show rising popularity.

Beyond its pharmaceutical applications, this compound’s stability under varying pH conditions makes it a candidate for formulation studies. Researchers are investigating its compatibility with polymers and excipients to develop controlled-release systems, addressing another common search query: improved drug delivery methods. Such innovations could revolutionize treatments for diseases requiring prolonged medication exposure.

In summary, 4-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride (CAS No. 1220032-07-4) represents a versatile chemical entity with broad implications for modern medicine. Its development underscores the intersection of organic chemistry, pharmacology, and environmental sustainability, making it a compelling topic for both academic and industry stakeholders.